Cas no 1638736-22-7 ([(2-chlorophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate)

• Product Name: [(2-chlorophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate
• CAS No: 1638736-22-7
• MF: C₁₇H₁₆ClNO₄
• MW: 333.766243934631
• CID: 5324471
• Update Time: 2025-07-01

[(2-chlorophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• [2-(2-chloroanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate
• 2-[(2-chlorophenyl)amino]-2-oxoethyl (2-methoxyphenyl)acetate
• STL194478
• 2-((2-chlorophenyl)amino)-2-oxoethyl 2-(2-methoxyphenyl)acetate
• [(2-chlorophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate

• Inchi： 1S/C17H16ClNO4/c1-22-15-9-5-2-6-12(15)10-17(21)23-11-16(20)19-14-8-4-3-7-13(14)18/h2-9H,10-11H2,1H3,(H,19,20)
• InChI Key： POAXDTDEOVWWLS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(COC(CC1C=CC=CC=1OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 404
• XLogP3: 3.2
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on [(2-chlorophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate

Comprehensive Overview of [(2-chlorophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate (CAS No. 1638736-22-7)

The compound [(2-chlorophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate (CAS No. 1638736-22-7) is a specialized organic molecule with a unique structure that combines a 2-chlorophenyl carbamoyl group and a 2-methoxyphenyl acetate moiety. This dual-functional architecture makes it a subject of interest in pharmaceutical and agrochemical research. The presence of both chlorophenyl and methoxyphenyl groups suggests potential applications in drug design, particularly in targeting specific enzymatic pathways or receptor interactions.

In recent years, the demand for custom synthetic intermediates like [(2-chlorophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate has surged, driven by advancements in precision medicine and green chemistry. Researchers are increasingly exploring its role in bioactive molecule synthesis, especially in the context of neurodegenerative disease therapeutics and sustainable crop protection. The compound’s CAS No. 1638736-22-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a structural perspective, the carbamoyl linkage in this compound offers stability under physiological conditions, while the acetate ester group enhances solubility—a critical factor for drug delivery systems. These properties align with current trends in AI-driven drug discovery, where computational models prioritize molecules with balanced lipophilicity and metabolic resistance. Notably, the 2-methoxyphenyl fragment is often associated with antioxidant and anti-inflammatory activities, sparking interest in its potential for cosmeceutical formulations.

The synthesis of [(2-chlorophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate typically involves esterification and amide coupling reactions, which are staples in modern organic synthesis laboratories. Optimizing these processes for high yield and low environmental impact resonates with the broader push toward sustainable chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity, a topic frequently queried in chemical forums and patent literature.

Beyond pharmaceuticals, this compound’s agrochemical potential is under scrutiny. Its structural motifs resemble those found in plant growth regulators and pest control agents, making it a candidate for next-generation crop solutions. With global attention on food security and climate-resilient agriculture, derivatives of 1638736-22-7 could play a pivotal role in developing low-toxicity pesticides.

In summary, [(2-chlorophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate (CAS No. 1638736-22-7) exemplifies the intersection of medicinal chemistry and materials science. Its versatility addresses pressing challenges in healthcare and agriculture, while its synthesis and analysis reflect the evolving standards of industrial chemistry. As research continues, this compound is poised to remain a focal point in innovation-driven industries.